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Compound of Interest

Compound Name: 1-Iodo-3-nitrobenzene

Cat. No.: B031131 Get Quote

Essential Safety and Handling Guide for 1-Iodo-
3-nitrobenzene
For researchers, scientists, and drug development professionals, the safe handling of chemical

reagents is paramount. This guide provides immediate and essential safety protocols,

operational procedures, and disposal plans for 1-Iodo-3-nitrobenzene, ensuring a secure

laboratory environment.

1. Hazard Identification and Classification

1-Iodo-3-nitrobenzene is a hazardous chemical with multiple risk factors.[1][2] It is classified

as a flammable solid and is harmful if swallowed, in contact with skin, or inhaled.[1][2] It is

known to cause serious eye irritation and skin irritation.[1][2] Furthermore, it may cause

respiratory irritation and damage to organs through prolonged or repeated exposure.[1][2]
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Hazard Classification GHS Category

Flammable solids Category 1 or 2

Acute toxicity, Oral Category 4

Acute toxicity, Dermal Category 4

Acute toxicity, Inhalation Category 4

Serious eye damage/eye irritation Category 2

Skin corrosion/irritation Category 2

Specific target organ toxicity — single exposure Category 3 (Respiratory irritation)

Specific target organ toxicity — repeated

exposure
Category 2

2. Personal Protective Equipment (PPE)

Strict adherence to PPE guidelines is mandatory to prevent exposure. The following equipment

should be worn at all times when handling 1-Iodo-3-nitrobenzene:

Protection Type Specification Rationale

Eye/Face Protection

Tightly fitting safety goggles

with side-shields or a face

shield.

Protects against dust,

splashes, and eye irritation.[1]

Skin Protection

Chemical-resistant gloves

(e.g., PVC), fire/flame resistant

and impervious clothing, and

safety footwear.

Prevents skin contact,

absorption, and irritation.[1][3]

Respiratory Protection

A NIOSH/MSHA or European

Standard EN 149 approved

respirator with particulate filter

(type P3).

Required when engineering

controls are insufficient or

during spill cleanup to prevent

inhalation.[2][4]

3. Safe Handling and Storage Protocols
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Proper handling and storage are critical to minimize risks associated with 1-Iodo-3-
nitrobenzene.

Handling:

Work in a well-ventilated area, preferably within a chemical fume hood.[1][2]

Avoid the formation of dust and aerosols.[1]

Use non-sparking tools and explosion-proof equipment.[1][2]

Ground and bond containers and receiving equipment to prevent static discharge.[1][2]

Do not eat, drink, or smoke in the handling area.[1][2]

Wash hands thoroughly after handling.[1][2]

Storage:

Store in a cool, dry, and well-ventilated place.[1][2]

Keep containers tightly closed and store locked up.[1][2]

Keep away from heat, sparks, open flames, and other ignition sources.[1][2]

Store away from incompatible materials such as strong oxidizing agents and strong bases.[2]

4. Emergency Procedures

In the event of an emergency, immediate and appropriate action is crucial.
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Emergency Situation First Aid Measures

Inhalation

Move the person to fresh air. If breathing is

difficult, provide oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.[1][5]

Skin Contact

Immediately remove contaminated clothing.

Wash the affected area with plenty of soap and

water. Seek medical help if irritation occurs.[1][2]

[5]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses if present and easy to

do. Continue rinsing for at least 15 minutes.

Seek immediate medical attention.[1][2][5]

Ingestion
Rinse mouth with water. Do NOT induce

vomiting. Seek immediate medical help.[1][2][5]

Fire

Use dry chemical, carbon dioxide, or Halon

extinguishers. A water spray can also be used to

cool containers.[2][6]

Accidental Release

Remove all sources of ignition. Dampen the

spilled solid with 60-70% ethanol and transfer it

to a suitable container for disposal.[6][7] Isolate

the spill area.[6]

5. Disposal Plan

Dispose of 1-Iodo-3-nitrobenzene and any contaminated materials in accordance with all

applicable federal, state, and local environmental regulations.[1][2] Waste should be handled

by a licensed professional waste disposal service. Do not allow the chemical to enter drains.[1]
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Workflow for Safe Handling of 1-Iodo-3-nitrobenzene
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Caption: A flowchart outlining the key steps for the safe handling of 1-Iodo-3-nitrobenzene in a

laboratory setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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